Cas no 2680776-50-3 (3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid)

• Product Name: 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid
• CAS No: 2680776-50-3
• MF: C₁₂H₁₁ClF₃NO₃
• MW: 309.66885304451
• CID: 5633959
• PubChem ID: 165934639
• Update Time: 2025-10-31

3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292024
• 3-{N-[(3-chlorophenyl)methyl]-2,2,2-trifluoroacetamido}propanoic acid
• 2680776-50-3
• 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid

• Inchi： 1S/C12H11ClF3NO3/c13-9-3-1-2-8(6-9)7-17(5-4-10(18)19)11(20)12(14,15)16/h1-3,6H,4-5,7H2,(H,18,19)
• InChI Key： CNVUZGANAAWRBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C(C(F)(F)F)=O)CCC(=O)O

Computed Properties

• Exact Mass: 309.0379554g/mol
• Monoisotopic Mass: 309.0379554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid

Comprehensive Overview of 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid (CAS No. 2680776-50-3)

The compound 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid (CAS No. 2680776-50-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoroacetamido group and a chlorophenyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most searched questions related to this compound is: "What are the applications of 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid in medicinal chemistry?" The answer lies in its ability to act as a versatile building block. The trifluoroacetyl group enhances metabolic stability, while the chlorophenyl ring contributes to lipophilicity, improving membrane permeability. These properties are critical in designing drugs with enhanced bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid is also being studied for its potential in eco-friendly catalytic processes. Recent trends show a surge in searches for "biodegradable derivatives of trifluoroacetamido compounds," reflecting the growing demand for environmentally benign alternatives. This compound's modular structure allows for modifications that can reduce ecological impact without compromising efficacy.

Another hot topic is the role of fluorinated compounds in modern therapeutics. With the rise of precision medicine, researchers are investigating how the trifluoroacetamido group in CAS No. 2680776-50-3 can be leveraged to fine-tune drug-receptor interactions. Searches for "fluorine in drug design" have spiked, underscoring the importance of such molecules in developing next-generation treatments for complex diseases like cancer and neurological disorders.

The synthesis and characterization of 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid also align with advancements in analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are frequently used to validate its purity and structure. Laboratories often search for "NMR data for trifluoroacetamido compounds" to streamline their workflows, highlighting the need for accessible spectral libraries.

In summary, 3-{N-(3-chlorophenyl)methyl-2,2,2-trifluoroacetamido}propanoic acid (CAS No. 2680776-50-3) represents a multifaceted tool in chemical research. Its applications span drug development, agrochemical innovation, and sustainable chemistry, making it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.